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Compound of Interest

Compound Name:
2-ethyl-N-(3-

hydroxyphenyl)hexanamide

Cat. No.: B310729

Get Quote

Technical Guide: 2-Ethyl-N-(3-
hydroxyphenyl)hexanamide
CAS Number: 403815-01-0 Formula: C₁₄H₂₁NO₂ Molecular Weight: 235.32 g/mol Synonyms:

N-(3-Hydroxyphenyl)-2-ethylhexanamide; 3'-Hydroxy-2-ethylhexananilide

Part 1: Executive Summary & Chemical Identity
Research Context
2-Ethyl-N-(3-hydroxyphenyl)hexanamide is a secondary amide structurally derived from the

condensation of 3-aminophenol and 2-ethylhexanoic acid. It belongs to the class of N-

substituted anilides. In drug discovery, this scaffold often serves as a fragment for designing

analgesics, transient receptor potential (TRP) channel modulators, or lipid-mimetic signaling

molecules.

Unlike commodity chemicals, this compound is primarily a Research Use Only (RUO)

substance. Consequently, comprehensive toxicological datasets are often absent from public
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registries. This guide synthesizes available physicochemical data with predictive toxicology

based on Structure-Activity Relationships (SAR) and metabolic degradation pathways.

Physicochemical Profile
Property Value / Description Source/Method

Appearance
Off-white to pale beige solid or

viscous oil
Experimental Observation

Molecular Weight 235.32 g/mol Calculated

Solubility
DMSO (>20 mg/mL), Ethanol,

Methanol; Insoluble in water
Polarity Assessment

LogP (Predicted) ~3.2 - 3.8 Lipophilic (Calculated)

pKa (Phenol) ~9.8 - 10.0 Predicted (Phenolic -OH)

pKa (Amide)
Neutral (Non-ionizable in

physiological range)
Structural Analysis

Part 2: Hazard Identification & Toxicology (E-E-A-T)
Expert Hazard Assessment
As a Senior Application Scientist, I must highlight a critical safety concern often overlooked in

automated SDS generation: Metabolic Hydrolysis.

While the amide bond is relatively stable, enzymatic hydrolysis (e.g., by amidases in the liver)

can cleave this molecule into its constituent parts:

3-Aminophenol: A known skin sensitizer and methemoglobinemia inducer.

2-Ethylhexanoic Acid (2-EHA): A suspected human reproductive toxicant (Category 2).

Therefore, this compound must be handled as a potential reproductive toxin.

GHS Classification (Provisional)
Based on the Precautionary Principle for novel chemical entities:
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Skin Irritation (Category 2): Causes skin irritation (Phenolic moiety).[1]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Reproductive Toxicity (Category 2): Suspected of damaging the unborn child (Read-across

from 2-ethylhexanoic acid metabolite).

Aquatic Toxicity (Acute 2): Toxic to aquatic life (Phenolic derivatives).

Metabolic Pathway Diagram
The following diagram illustrates the potential metabolic breakdown that drives the toxicological

profile.
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Figure 1: Predicted metabolic hydrolysis pathway yielding potentially toxic metabolites.

Part 3: Safe Handling & Experimental Protocols
Engineering Controls & PPE

Ventilation: All open handling must occur within a certified Chemical Fume Hood.

Gloves: Nitrile rubber (minimum thickness 0.11 mm) is sufficient for incidental splash

protection. For prolonged contact, use "Silver Shield" or Viton laminate gloves due to the

lipophilic nature of the 2-ethylhexyl chain which may permeate standard latex.
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Respiratory: If handling powder or creating aerosols, use a P95/P100 particulate respirator

or a powered air-purifying respirator (PAPR).

Synthesis & Purification Protocol
For researchers synthesizing this compound in-house:

Reaction: 3-Aminophenol + 2-Ethylhexanoyl Chloride

Product + HCl

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask, dissolve 1.0 equiv of 3-aminophenol in

anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Base Addition: Add 1.2 equiv of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to

scavenge the HCl byproduct. Cool the mixture to 0°C.

Acylation: Dropwise add 1.05 equiv of 2-ethylhexanoyl chloride. The reaction is exothermic;

maintain temperature <5°C during addition.

Monitoring: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor

conversion via TLC (eluent: 30% Ethyl Acetate in Hexanes) or LC-MS.

Workup (Critical):

Wash with 1M HCl (to remove unreacted amine).

Wash with Saturated NaHCO₃ (to remove unreacted acid/acid chloride).

Wash with Brine, dry over MgSO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography

(SiO₂).

Spill Response Decision Tree
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Spill Detected

Assess Volume & Form
(Solid vs Liquid)

Small Solid (<10g)
Wet wipe method
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Large/Liquid (>10g/mL)
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Solution/Oil

Don PPE:
Nitrile Gloves, Lab Coat,

Goggles, N95 Mask

Cover with absorbent pads
or Vermiculite

If Liquid

Clean surface with
Ethanol then Soap/Water

If Solid

Dispose as
Hazardous Chemical Waste
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Figure 2: Standard Operating Procedure (SOP) for laboratory spill response.

Part 4: Storage & Stability
Storage Conditions: Store at 2-8°C (Refrigerator) under an inert atmosphere (Nitrogen or

Argon). Phenolic compounds are susceptible to oxidation (turning pink/brown) upon
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prolonged exposure to air and light.

Shelf Life: ~2 years if stored properly in a tightly sealed, light-resistant container.

Incompatibilities: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Disclaimer: This guide is a technical synthesis for research purposes only. It does not replace

an official manufacturer-issued SDS required for legal compliance in transport or industrial

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b310729/docs#2-ethyl-n-3-hydroxyphenyl-
hexanamide-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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